4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H14FN3O4S/c1-2-24-14-8-7-10(9-13(14)20(22)23)15(21)19-16(25)18-12-6-4-3-5-11(12)17/h3-9H,2H2,1H3,(H2,18,19,21,25)
• InChI Key: KRPPSLLPAJLQDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C16H14FN3O4S
• Molecular Weight: 363.4 g/mol

Description

4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide is a synthetic organic compound with the molecular formula C16H14FN3O4S. It is known for its unique chemical structure, which includes an ethoxy group, a fluorophenyl group, a carbamothioyl group, and a nitrobenzamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Nitration: The nitration of an appropriate benzene derivative to introduce the nitro group.

Carbamothioylation: The formation of the carbamothioyl group by reacting with a suitable thiocarbamoyl chloride.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are often used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution of the ethoxy group can produce various substituted benzamides .

Scientific Research Applications

4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

4-ethoxy-N-[(4-fluorophenyl)carbamothioyl]benzamide: Similar structure but with a different position of the fluorophenyl group.

3-bromo-4-ethoxy-N-{[(2-fluorophenyl)amino]carbonothioyl}benzamide: Contains a bromo group instead of a nitro group.

Uniqueness

4-ethoxy-N-[(2-fluorophenyl)carbamothioyl]-3-nitrobenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .